N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide

• IUPAC Name: N-tert-butyl-4-(2-oxopiperidin-1-yl)benzenesulfonamide
• InChI: InChI=1S/C15H22N2O3S/c1-15(2,3)16-21(19,20)13-9-7-12(8-10-13)17-11-5-4-6-14(17)18/h7-10,16H,4-6,11H2,1-3H3
• InChI Key: LDFRMQUKZMDAHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)N2CCCCC2=O
• Molecular Formula: C15H22N2O3S
• Molecular Weight: 310.4 g/mol

Description

N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide, also known as OTS964, is a novel small molecule inhibitor that has gained significant attention in the field of cancer research. This compound has shown promising results in preclinical studies as an effective anticancer agent.

Mechanism of Action

N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide exerts its anticancer effects by inhibiting the activity of a protein called TOPK (T-LAK cell-originated protein kinase). TOPK is overexpressed in many types of cancer and is involved in various cellular processes, including cell proliferation, survival, and migration. By inhibiting TOPK, N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide disrupts these processes and induces cancer cell death. Additionally, N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide has been shown to inhibit the activity of other proteins involved in cancer progression, such as AKT and ERK.
Biochemical and Physiological Effects:
N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide has been shown to have a favorable pharmacokinetic profile, meaning that it is well-absorbed and distributed throughout the body. The compound has a half-life of approximately 5 hours and is primarily metabolized by the liver. In terms of toxicity, N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide has been shown to have a low toxicity profile in animal studies, with no significant adverse effects observed at therapeutic doses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide in lab experiments is its specificity for TOPK inhibition. Unlike other small molecule inhibitors that may target multiple proteins, N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide has been shown to selectively inhibit TOPK activity. This specificity allows for a more targeted approach to cancer treatment and reduces the likelihood of off-target effects. However, one limitation of using N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide. One area of interest is the development of combination therapies that incorporate N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide with other anticancer agents. Studies have shown that combining N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide with other drugs, such as paclitaxel and cisplatin, can enhance its anticancer effects. Another area of research is the identification of biomarkers that can predict the response to N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide treatment. This information can help identify patients who are most likely to benefit from N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide therapy and improve treatment outcomes. Finally, further studies are needed to optimize the formulation and delivery of N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide to improve its bioavailability and efficacy.

Synthesis Methods

N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide can be synthesized through a multi-step process, starting with the reaction of 4-bromo-N-(tert-butyl)benzenesulfonamide with 2-piperidone in the presence of a base. The resulting intermediate is then treated with a reducing agent to obtain the final product, N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide. The synthesis of N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide has been reported in various research articles, and the purity and yield of the compound can be optimized through careful control of the reaction conditions.

Scientific Research Applications

N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide has been extensively studied for its potential as an anticancer agent. In vitro studies have shown that N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Moreover, N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide has been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a desirable effect for cancer treatment. In vivo studies using mouse models have also demonstrated the efficacy of N-(tert-butyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide in reducing tumor growth and improving survival rates.